N-(2-(2-methyl-1H-indol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: N-[2-(2-methylindol-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C22H25N3O3/c1-16-14-17-4-2-3-5-20(17)25(16)11-10-23-22(26)18-6-7-21(24-15-18)28-19-8-12-27-13-9-19/h2-7,14-15,19H,8-13H2,1H3,(H,23,26)
• InChI Key: SZEBKQGOWZEMBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CCNC(=O)C3=CN=C(C=C3)OC4CCOCC4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol
• CAS No.: 1904329-72-1

Description

N-(2-(2-methyl-1H-indol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.46. The purity is usually 95%.
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Scientific Research Applications

Neurocognitive Function and Neuroprotection

Nicotinamide has been investigated for its neuroprotective effects and potential to preserve and enhance neurocognitive function. Studies suggest it may benefit conditions such as age-related cognitive decline, Alzheimer's disease, Parkinson's disease, and brain injuries, through its role as a precursor to NAD+, a key coenzyme in cellular energy production (Rennie et al., 2015).

Oncological Outcomes and Biomarkers

Research on Nicotinamide N-methyltransferase (NNMT) highlights its upregulation in various cancers, including urologic neoplasms, and its association with tumor progression and patient survival. NNMT's presence in blood and urine suggests its potential as a biomarker for early cancer detection and as a target for treatment (Campagna et al., 2021).

Metabolic and Epigenetic Regulation

Nicotinamide plays a significant role in cellular metabolism and epigenetic regulation, linking one-carbon metabolism with cellular methylation balance and NAD+ levels. Its involvement in lipid metabolism, insulin sensitivity, and mitochondrial biogenesis underlines its therapeutic potential across metabolic disorders and cancer (Roberti et al., 2021).

Potential Adverse Effects

While nicotinamide is considered safe for use in clinical treatments and dietary supplements, concerns have been raised about the long-term safety of high-dose usage. Potential adverse effects, such as alterations in cellular methyl metabolism and epigenetic changes, warrant further research to ensure safety (Hwang & Song, 2020).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are biologically active compounds used for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that indole derivatives may affect a variety of biochemical pathways.

Result of Action

One study suggests that a compound with a similar structure induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin . This suggests that this compound may have similar effects.